Cas no 1448071-03-1 (N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 1448071-03-1
• MF: C₂₃H₂₃NO₄S
• MW: 409.498025178909
• CID: 5846089
• PubChem ID: 71806226
• Update Time: 2025-06-19

N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(4-phenylphenyl)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide
• 1448071-03-1
• AKOS024558970
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2,3-dihydrobenzofuran-5-sulfonamide
• F6436-0455

• Inchi： 1S/C23H23NO4S/c1-23(25,20-9-7-18(8-10-20)17-5-3-2-4-6-17)16-24-29(26,27)21-11-12-22-19(15-21)13-14-28-22/h2-12,15,24-25H,13-14,16H2,1H3
• InChI Key： OKCSSTFMWYLFQL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC(O)(C3=CC=C(C4=CC=CC=C4)C=C3)C)(=O)=O)C=C2CC1

Computed Properties

• Exact Mass: 409.13477939g/mol
• Monoisotopic Mass: 409.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide

N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448071-03-1): A Comprehensive Overview

N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448071-03-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a biphenyl moiety and a benzofuran sulfonamide group, which contribute to its potential therapeutic applications.

The biphenyl moiety is a common structural element in many bioactive compounds, often associated with enhanced hydrophobicity and the ability to interact with specific biological targets. In the context of N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide, this moiety likely plays a crucial role in modulating the compound's pharmacological properties, such as its binding affinity and selectivity towards target proteins.

The benzofuran sulfonamide group is another key structural feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including anti-inflammatory, antidiabetic, and antimicrobial properties. The combination of the benzofuran ring and the sulfonamide functional group in N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide suggests that this compound may exhibit similar biological activities, making it a promising candidate for further investigation.

Recent studies have explored the potential therapeutic applications of N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antidiabetic activity. Preclinical studies have demonstrated that N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide can improve glucose homeostasis by enhancing insulin sensitivity and reducing hepatic glucose production. These findings indicate that this compound could be a valuable addition to the arsenal of drugs used to manage type 2 diabetes.

In addition to its anti-inflammatory and antidiabetic properties, N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide has also shown promise in antimicrobial research. Studies have reported that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The pharmacokinetic profile of N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide has also been investigated. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to fully characterize its pharmacokinetic properties and optimize its formulation for clinical use.

In conclusion, N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448071-03-1) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.